Cas no 2007925-34-8 (1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate)

1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate structure
2007925-34-8 structure
Product Name:1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate
CAS No:2007925-34-8
MF:C12H19NO6
MW:273.28236413002
MDL:MFCD30471710
CID:4634288
PubChem ID:97730413
Update Time:2024-11-04

1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl 2,4-dimethyl (2R,4S)-azetidine-1,2,4-tricarboxylate
    • 1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate
    • cis-1-tert-Butyl 2,4-dimethyl azetidine-1,2,4-tricarboxylate
    • 2,4-Dimethyl cis-1-Boc-azetidine-2,4-dicarboxylate
    • 1-O-tert-butyl 2-O,4-O-dimethyl (2R,4S)-azetidine-1,2,4-tricarboxylate
    • PS-18171
    • SC5088
    • 2007925-34-8
    • MDL: MFCD30471710
    • Inchi: 1S/C12H19NO6/c1-10(2,3)19-9(18)13-11(4,7(14)15)6-12(13,5)8(16)17/h6H2,1-5H3,(H,14,15)(H,16,17)/t11-,12+
    • InChI Key: KKGCMTCIROYVDR-TXEJJXNPSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)[C@](C)(C(O)=O)C[C@]1(C)C(O)=O

Computed Properties

  • Exact Mass: 273.12123733g/mol
  • Monoisotopic Mass: 273.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 82.1Ų

1-tert-butyl 2,4-dimethyl cis-azetidine-1,2,4-tricarboxylate Pricemore >>

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